Cas no 2098115-81-0 (2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide)

• Product Name: 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide
• CAS No: 2098115-81-0
• MF: C₁₁H₁₈ClNOS
• MW: 247.784720897675
• CID: 5725063
• PubChem ID: 121203739
• Update Time: 2025-08-05

2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• AKOS026711991
• starbld0026088
• 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide
• 2-chloro-N-cyclopropyl-N-(thiolan-3-yl)butanamide
• 2098115-81-0
• F1907-7648
• Butanamide, 2-chloro-N-cyclopropyl-N-(tetrahydro-3-thienyl)-

• Inchi： 1S/C11H18ClNOS/c1-2-10(12)11(14)13(8-3-4-8)9-5-6-15-7-9/h8-10H,2-7H2,1H3
• InChI Key： VTWFCZSMHQFCKN-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N(C1CSCC1)C1CC1)=O

Computed Properties

• Exact Mass: 247.0797631g/mol
• Monoisotopic Mass: 247.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 377.9±42.0 °C(Predicted)
• pka: -2.17±0.20(Predicted)

Additional information on 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide

2-Chloro-N-Cyclopropyl-N-(Tetrahydrothiophen-3-yl)Butanamide: A Comprehensive Overview

2-Chloro-N-Cyclopropyl-N-(Tetrahydrothiophen-3-yl)Butanamide (CAS No. 2098115-81-0) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The compound's name reflects its structural composition: a butanamide backbone with a chlorine substituent and two distinct amine substituents, namely cyclopropyl and tetrahydrothiophen-3-yl groups. These substituents contribute to the compound's chemical reactivity, stability, and biological activity.

The butanamide core of the molecule serves as a versatile platform for further functionalization. Amides are known for their stability and ability to participate in hydrogen bonding, which is crucial for many biological interactions. The introduction of a chlorine atom at the second position of the butanamide chain introduces electron-withdrawing effects, potentially influencing the molecule's reactivity and pharmacokinetic properties. Chlorine substitution is a common strategy in medicinal chemistry to modulate drug absorption, distribution, metabolism, and excretion (ADME) properties.

The cyclopropyl group attached to the nitrogen atom adds a unique three-membered ring structure to the molecule. Cyclopropane rings are known for their strained geometry, which can impart interesting electronic and steric effects. This group may enhance the compound's ability to interact with specific biological targets, such as enzymes or receptors, by providing additional binding motifs. Furthermore, the tetrahydrothiophen-3-yl group, another substituent on the nitrogen atom, introduces a sulfur-containing heterocyclic structure. Tetrahydrothiophene derivatives are often associated with improved solubility and bioavailability due to their lipophilic nature.

Recent studies have explored the synthesis and characterization of 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses have provided detailed insights into the compound's molecular structure and purity. Researchers have also investigated its thermal stability, revealing that the compound maintains its integrity under moderate heating conditions, making it suitable for various chemical transformations.

In terms of biological activity, preliminary assays have suggested that 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide exhibits potential inhibitory effects on certain enzyme targets. For instance, studies have demonstrated moderate activity against serine proteases, which are implicated in various pathological conditions such as inflammation and cancer. The compound's ability to inhibit these enzymes could pave the way for its development as a therapeutic agent in oncology or inflammatory diseases.

The synthesis of this compound typically involves multi-step reactions starting from readily available starting materials. Key steps include nucleophilic substitution reactions to introduce the cyclopropyl and tetrahydrothiophen-3-yl groups onto the amide backbone. Optimization of reaction conditions has been crucial in achieving high yields and maintaining product purity. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an application standpoint, 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide holds promise in several areas beyond pharmacology. Its structural features make it a valuable building block for constructing more complex molecules with diverse functionalities. For example, it can serve as an intermediate in the synthesis of peptide analogs or other bioactive compounds.

In conclusion, 2-chloro-N-cyclopropyl-N-(tetrahydrothiophen-3-yl)butanamide (CAS No. 2098115-81-0) is a versatile compound with intriguing chemical properties and potential therapeutic applications. Ongoing research continues to unravel its full potential across various domains of chemistry and biology.